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Compound of Interest

Compound Name: ATTO 565

Cat. No.: B12378661 Get Quote

Researchers and scientists working with ATTO 565, a potent fluorescent dye, must adhere to

stringent safety protocols to ensure personal and environmental protection. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a secure laboratory environment.

Immediate Safety and Personal Protective Equipment (PPE)

While ATTO 565 is not classified as a hazardous substance, it is crucial to handle it with care

as its toxicological properties have not been fully investigated.[1] Standard laboratory safety

procedures should always be followed.[1] The minimum required PPE for handling ATTO 565
includes eye protection, gloves, and a lab coat.[2] For handling the solid powder form, a dust

mask is also recommended to prevent inhalation.[2]

A detailed breakdown of the necessary PPE is provided in the table below:
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Stage of

Handling

Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing

Powder

Safety glasses

with side shields

or safety

goggles.[3]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

Laboratory coat.

[3]

Dust mask (e.g.,

N95).[2][3]

Dissolving &

Pipetting

Safety glasses

with side shields

or safety

goggles.[3]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

Laboratory coat.

[3]

Work in a well-

ventilated area or

fume hood.[3]

Reaction &

Conjugation

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Work in a well-

ventilated area or

fume hood.

Waste Disposal

Safety glasses

with side shields

or safety

goggles.[3]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

Laboratory coat.

[3]

Not generally

required.[3]

In the event of exposure, follow these first aid measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

[1]

Skin Contact: Wash the affected area with soap and water.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1]

Operational Plan for Handling ATTO 565
A systematic approach to handling ATTO 565 is critical for both experimental success and

safety. The following workflow outlines the key steps from preparation to storage.
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(Prepare immediately before use)
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Detailed Experimental Protocol: Protein Labeling
This protocol provides a general procedure for conjugating ATTO 565 NHS ester to a protein.

[4] Optimization may be required for specific applications.

Materials:

Protein of interest

Amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)[4]

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)[4]

ATTO 565 NHS ester

Gel filtration column (e.g., Sephadex G-25)[4]

Quenching buffer (optional, e.g., 1.5 M hydroxylamine, pH 8.5)[4]

Procedure:

Protein Preparation: Dissolve the protein in the amine-free labeling buffer at a concentration

of 1-5 mg/mL.[4]

Dye Preparation: Immediately before use, dissolve the ATTO 565 NHS ester in anhydrous

DMF or DMSO to a concentration of 1-10 mg/mL.[4]

Conjugation: Add a 5 to 20-fold molar excess of the dissolved dye to the protein solution.[4]

Incubation: Incubate the reaction mixture for 1 hour at room temperature, ensuring it is

protected from light.[4]

Quenching (Optional): The reaction can be stopped by adding a quenching buffer to remove

any unreacted NHS ester.[4]

Purification: Separate the labeled protein from the unreacted dye using a gel filtration

column.[4] The first colored band to elute is the conjugated protein.[4]
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Disposal Plan
Proper disposal of ATTO 565 and associated waste is imperative to prevent environmental

contamination. All waste generated from the use of ATTO 565 should be considered chemical

waste and segregated from regular trash.[2]

Waste Stream Disposal Procedure

Unused or Expired Solid ATTO 565

Collect the original vial in a designated

hazardous waste container. Do not dispose of in

regular trash.[2]

Concentrated Solutions in Organic Solvents

Collect in a designated, sealed, and clearly

labeled hazardous waste container compatible

with the solvent.

Dilute Aqueous Solutions

It is best practice to collect all aqueous waste

containing ATTO 565 as chemical waste. Do not

dispose of down the drain without explicit

permission from your institution's Environmental

Health and Safety (EHS) department.[2]

Contaminated Labware (pipette tips, gloves,

etc.)

Collect all solid materials that have come into

contact with ATTO 565 in a designated solid

hazardous waste container.[2]

Contaminated Gels
Collect in a sealed container and dispose of as

hazardous waste.[2]

Always consult with your institution's EHS department for specific guidelines and to arrange for

the pickup and disposal of hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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